![molecular formula C10H9N7O3 B1243096 4-amino-N'-[(E)-(4-nitrophenyl)methylidene]-1,2,5-oxadiazole-3-carbohydrazonamide](/img/structure/B1243096.png)
4-amino-N'-[(E)-(4-nitrophenyl)methylidene]-1,2,5-oxadiazole-3-carbohydrazonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-N'-[(4-nitrophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboximidamide is a C-nitro compound.
Scientific Research Applications
Structural Significance in Medicinal Chemistry
The oxadiazole core, particularly the 1,3,4-oxadiazole moiety, plays a significant role in medicinal chemistry. It serves as a bioisostere for various groups like carboxylic acids, carboxamides, and esters, contributing to its widespread application in drug design and development. This structural feature allows effective interaction with enzymes and receptors in biological systems, facilitating the exhibition of an array of pharmacological activities. The derivatives of 1,3,4-oxadiazole have been extensively researched for their therapeutic potential in treating various diseases, marking them as valuable for the creation of new medicinal agents with high efficacy and low toxicity (Verma et al., 2019).
Broad Spectrum of Biological Activities
Compounds containing the 1,3,4-oxadiazole nucleus are recognized for their diverse biological activities. These compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, antimicrobial, antitumor, anticonvulsant, anthelmintic, antimycobacterial, herbicidal, antioxidant, and antiviral activities. Such a broad spectrum makes these compounds an attractive target for the development of new drugs. This has led to the synthesis and evaluation of novel oxadiazole derivatives as potential therapeutic agents (Bala, Kamboj, & Kumar, 2010).
Potential in Antimicrobial Resistance Combat
The emergence of antimicrobial resistance has intensified the search for new compounds with effective antimicrobial activities. The 1,3,4-oxadiazole ring has been a focal point in this search, with various derivatives demonstrating promising antibacterial, antitubercular, antifungal, antiprotozoal, and antiviral activities. Some of these derivatives have shown activities surpassing known antibiotics and antimicrobial agents, positioning them as potential candidates for new drug development (Glomb & Świątek, 2021).
Properties
Molecular Formula |
C10H9N7O3 |
---|---|
Molecular Weight |
275.22 g/mol |
IUPAC Name |
4-amino-N'-[(E)-(4-nitrophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboximidamide |
InChI |
InChI=1S/C10H9N7O3/c11-9(8-10(12)16-20-15-8)14-13-5-6-1-3-7(4-2-6)17(18)19/h1-5H,(H2,11,14)(H2,12,16)/b13-5+ |
InChI Key |
FHMGFNBZNMKHGW-WLRTZDKTSA-N |
Isomeric SMILES |
C1=CC(=CC=C1/C=N/N=C(/C2=NON=C2N)\N)[N+](=O)[O-] |
SMILES |
C1=CC(=CC=C1C=NN=C(C2=NON=C2N)N)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1C=NN=C(C2=NON=C2N)N)[N+](=O)[O-] |
solubility |
0.1 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.